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Compound of Interest

Compound Name: Jtv-519 free base

Cat. No.: B1663253

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of JTV-519 free base (CAS No. 145903-06-6), a potent research compound. Adherence to
these guidelines is essential to ensure personnel safety and environmental protection.

Hazard Identification and Safety Precautions

JTV-519 free base is a 1,4-benzothiazepine derivative intended for research use only.[1][2]
While a comprehensive toxicological profile is not publicly available, the compound is classified
under the Globally Harmonized System (GHS) with the following hazard statement:

e H410: Very toxic to aquatic life with long lasting effects.[2]

This necessitates stringent procedures to prevent environmental release. Due to its potent
biological activity as a calcium channel modulator, it should be handled with caution, assuming
it may have significant physiological effects in humans.

Precautionary Statements:
e P273: Avoid release to the environment.[2]

e P391: Collect spillage.[2]
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e P501: Dispose of contents/container in accordance with local, regional, national, and
international regulations.[2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is mandatory when handling JTV-519 free base. The following table
summarizes the required equipment:

PPE Category Item Specification

Nitrile or other chemically

_ resistant gloves. Change
Hand Protection Gloves ) ) )
gloves immediately if

contaminated.

ANSI Z87.1 certified safety
Eye Protection Safety Glasses/Goggles glasses with side shields or

chemical splash goggles.

Standard laboratory coat.
) Consider a disposable gown
Body Protection Laboratory Coat ] S
for procedures with a high risk

of contamination.

A NIOSH-approved respirator
] ] may be necessary for handling
Respiratory Respirator N
large quantities or when

generating aerosols.

Operational Plan: Step-by-Step Handling
Procedures

A meticulous approach to handling JTV-519 free base is critical to minimize exposure and
prevent contamination.

3.1. Receiving and Storage

« Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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o Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials. Recommended storage is at -20°C or -80°C for stock solutions to ensure stability.

[3]

o Labeling: Ensure the container is clearly labeled with the compound name, CAS number,
and hazard warnings.

3.2. Preparation of Solutions

» Designated Area: All handling of the solid compound and preparation of solutions should be
conducted in a designated area, such as a chemical fume hood or a containment glove box,
to prevent inhalation of dust.

e Weighing: Use a precision balance within a ventilated enclosure. Handle the solid with care
to avoid generating dust.

e Solvent Selection: JTV-519 free base is soluble in DMSO.[4]

» Dissolving: Add the solvent to the pre-weighed compound slowly. Cap the vial securely and
vortex or sonicate until fully dissolved.

3.3. Experimental Use

» Containment: Conduct all experiments involving JTV-519 free base in a manner that
contains the material and prevents its release into the environment.

» Spill Management: In case of a spill, immediately alert personnel in the area. Wearing
appropriate PPE, absorb the spill with an inert material (e.g., vermiculite, sand) and place it
in a sealed container for hazardous waste disposal. Clean the spill area thoroughly.

Disposal Plan

Due to its high toxicity to aquatic life, proper disposal of JTV-519 free base and all
contaminated materials is of utmost importance.

o Waste Segregation: All waste contaminated with JTV-519, including unused compound,
solutions, contaminated PPE (gloves, disposable lab coats), and labware (pipette tips, vials),
must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.
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e Waste Disposal: The sealed container must be disposed of through a licensed hazardous
waste disposal company. Under no circumstances should JTV-519 waste be disposed of
down the drain or in regular trash.

o Decontamination: All non-disposable equipment and work surfaces should be thoroughly
decontaminated after use.

Biological Activity and Mechanism of Action

JTV-519 is a Ca2+-dependent blocker of the sarcoplasmic reticulum Ca2+-stimulated ATPase
(SERCA) and a partial agonist of ryanodine receptors (RyR2) in striated muscle.[5][6] Its
primary mechanism of action involves stabilizing the closed state of the RyR2 channel, thereby
reducing diastolic Ca2+ leak from the sarcoplasmic reticulum.[2][7] This action is believed to be
responsible for its antiarrhythmic and cardioprotective properties.[5][6]

Visualized Workflows and Pathways

To further aid in understanding the safe handling procedures and the compound's mechanism
of action, the following diagrams are provided.
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Safe Handling Workflow for JTV-519 Free Base
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Mechanism of Action of JTV-519
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JTV-519 Signaling Pathway

By adhering to these safety protocols and operational plans, researchers can handle JTV-519
free base responsibly, ensuring both personal safety and the protection of the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

